Cas no 1210480-55-9 (N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}acetamide)

• Product Name: N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}acetamide
• CAS No: 1210480-55-9
• MF: C₁₁H₁₄N₄O₂S
• MW: 266.319460391998
• CID: 6288569
• PubChem ID: 45546455
• Update Time: 2025-05-23

N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}acetamide
• N-{2-[4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}acetamide
• 1210480-55-9
• N-(2-(4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)acetamide
• N-[2-(4-methyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]acetamide
• F5689-1309
• AKOS024517218

• Inchi： 1S/C11H14N4O2S/c1-8(16)12-5-6-15-11(17)14(2)10(13-15)9-4-3-7-18-9/h3-4,7H,5-6H2,1-2H3,(H,12,16)
• InChI Key： JIIHQDAJSFRYKV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN(C(N1C)=O)CCNC(C)=O

Computed Properties

• Exact Mass: 266.08374688g/mol
• Monoisotopic Mass: 266.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}acetamide

Introduction to Compound CAS No. 1210480-55-9: N-{2-[4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}acetamide

The compound CAS No. 1210480-55 is a unique organic molecule with the name N-{2-[4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yll]ethyl}acetamide. This compound has garnered significant attention in the scientific community due to its intriguing structure and potential applications in various fields. Recent studies have highlighted its role in drug discovery, material science, and biotechnology.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored its physical properties, such as solubility and stability under different conditions. These studies are crucial for understanding its behavior in various chemical environments and its potential for practical applications.

The molecular structure of this compound is characterized by a triazole ring fused with a thiophene group and an acetamide substituent. This combination makes it highly versatile for chemical modifications and functionalization. The triazole ring is known for its ability to form hydrogen bonds, which enhances its solubility in polar solvents. The thiophene group introduces aromaticity and electron-withdrawing properties, making it suitable for applications in electronics and optoelectronics.

In terms of biological activity, this compound has shown promising results in preliminary assays. Researchers have investigated its potential as an enzyme inhibitor and a candidate for drug delivery systems. Its ability to interact with biological molecules makes it a valuable tool in pharmacology and medicinal chemistry.

Moreover, the compound's stability under thermal and oxidative conditions has been extensively studied. These studies are essential for determining its shelf life and suitability for industrial applications. The results indicate that it is stable under moderate conditions, which is a positive attribute for large-scale production.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, condensation reactions, and cyclization. These steps require precise control of reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making the synthesis more cost-effective.

In conclusion, the compound CAS No. 121048055 represents a significant advancement in organic chemistry. Its unique structure and versatile properties make it a valuable asset for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a key role in future innovations.